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Introduction: Pocenbrodib (formerly FT-7051) is an orally administered, potent, and selective

small molecule inhibitor of the CREB-binding protein (CBP) and E1A binding protein p300

(EP300) bromodomains. These proteins are critical co-activators of the androgen receptor

(AR), a key driver in the progression of metastatic castration-resistant prostate cancer

(mCRPC). By targeting the CBP/p300 axis, pocenbrodib represents a novel therapeutic

strategy to overcome resistance to androgen receptor pathway inhibitors (ARPIs). This

technical guide synthesizes the available data from early-phase clinical trials, detailing the

experimental protocols, and outlining the underlying signaling pathways.

Mechanism of Action
Pocenbrodib functions by selectively binding to the bromodomain of CBP and p300,

preventing their interaction with acetylated lysine residues on histone and non-histone proteins.

This inhibition disrupts the assembly of the transcriptional machinery required for the

expression of AR-dependent genes, including those that drive tumor growth and proliferation.
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Preclinical studies have demonstrated that this mechanism is effective in both enzalutamide-

sensitive and -resistant prostate cancer models.[1]

Signaling Pathway
The signaling pathway targeted by pocenbrodib is central to the transcriptional activity of the

androgen receptor. The diagram below illustrates the mechanism by which pocenbrodib
inhibits this pathway.
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Caption: Pocenbrodib inhibits the CBP/p300 bromodomain, disrupting AR-mediated gene

transcription.
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Early-Phase Clinical Trial Results
The COURAGE Study (Phase 1, NCT04575766)
The first-in-human study of pocenbrodib (then FT-7051) was a Phase 1, open-label,

multicenter trial in men with mCRPC who had progressed on at least one prior androgen

receptor pathway inhibitor.[2][3][4] The primary objectives were to evaluate the safety and

tolerability of pocenbrodib and to determine the recommended Phase 2 dose.[3]

The study utilized a Bayesian Optimal Interval (BOIN) design with an accelerated titration

phase to assess dose escalation.[2][3] Pocenbrodib was administered orally on a 28-day

cycle, with 21 days of treatment followed by a 7-day pause.[3] Key assessments included

safety monitoring, pharmacokinetics (PK), pharmacodynamics (PD) through skin biopsies, and

preliminary anti-tumor activity via Prostate-Specific Antigen (PSA) levels and radiographic

imaging.[2][3]

The following tables summarize the preliminary findings from the COURAGE study, based on

data released in October 2021 from an initial cohort of eight patients.[5] It is important to note

that this represents a small patient sample from the early dose-escalation phase of the trial.

Table 1: Preliminary Safety and Efficacy from the COURAGE Study

Parameter Finding Source

Patient Population 8 men with late-line mCRPC [5]

Treatment Discontinuation due

to Adverse Events
0 patients [5]

Most Common Treatment-

Emergent Adverse Events

(TEAEs)

Majority were Grade 1 or 2 [6][7]

PSA50 Response

One evaluable patient who

completed >90 days of

treatment demonstrated an

ongoing PSA50 response

[5][7]

Table 2: Preliminary Pharmacokinetic and Pharmacodynamic Findings
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Parameter Finding Source

Time to Maximum

Concentration (Tmax)
Within 2 hours [2][6][7]

Dose Proportionality

Exposure increased with dose

in a greater than dose-

proportional manner

[8]

Target Engagement

Reduction in H3K27AC (a

CBP/p300 pathway biomarker)

observed in skin biopsies

[2][6][7]

Predicted Efficacious Dose

The 150 mg dose approached

the predicted efficacious

concentration based on

preclinical modeling

[2][6][7]

P300-02-001 Study (Phase 1b/2a, NCT06785636)
Building on the findings from the COURAGE study, a Phase 1b/2a clinical trial of pocenbrodib
was initiated, with the first patient dosed in March 2025.[9] This multicenter, open-label, dose-

finding study is evaluating pocenbrodib both as a monotherapy and in combination with other

approved therapies for mCRPC.[10] The study is expected to enroll approximately 203

patients.[10]

The study is designed in two parts: a Phase 1b dose-escalation phase and a Phase 2a dose-

expansion phase.

Phase 1b: This portion will assess pocenbrodib monotherapy at five escalating dose levels

(50 mg, 100 mg, 150 mg, 200 mg, and 250 mg) administered once daily for 5 days followed by

a 2-day pause.[10] The primary objective is to determine the safety and recommended Phase 2

dose.[3]

Phase 2a: This phase will evaluate the efficacy and safety of pocenbrodib as a monotherapy

and in combination with abiraterone acetate, olaparib, or 177Lu-PSMA-617.[3] The primary

endpoints for this phase include objective response rate and PSA decline.[10]
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The workflow for the P300-02-001 study is depicted in the diagram below.
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Caption: Workflow of the P300-02-001 Phase 1b/2a clinical trial.

Conclusion and Future Directions
The early-phase clinical development of pocenbrodib has demonstrated a favorable safety

profile, target engagement, and preliminary signs of anti-tumor activity in patients with heavily

pretreated mCRPC. The ongoing Phase 1b/2a trial will provide more comprehensive data on

the efficacy and safety of pocenbrodib, both as a monotherapy and in combination with

standard-of-care agents. These studies will be crucial in defining the role of this novel

CBP/p300 inhibitor in the treatment landscape of advanced prostate cancer. Further

investigation into biomarkers of response will also be critical for patient selection and optimizing

clinical outcomes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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